Cas no 1316216-31-5 (1,4,4-Trimethylpyrrolidin-3-amine dihydrochloride)

• Product Name: 1,4,4-Trimethylpyrrolidin-3-amine dihydrochloride
• CAS No: 1316216-31-5
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• CID: 5933458
• PubChem ID: 132300773
• Update Time: 2025-10-24

1,4,4-Trimethylpyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4,4-Trimethylpyrrolidin-3-amine;dihydrochloride
• 1316216-31-5
• 1,4,4-trimethylpyrrolidin-3-amine dihydrochloride
• EN300-706042
• Z2899610388
• 1,4,4-Trimethylpyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C7H16N2.2ClH/c1-7(2)5-9(3)4-6(7)8;;/h6H,4-5,8H2,1-3H3;2*1H
• InChI Key： YNXJEWVUZMPOLZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CC(C(C)(C)C1)N

Computed Properties

• Exact Mass: 200.0847040g/mol
• Monoisotopic Mass: 200.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1,4,4-Trimethylpyrrolidin-3-amine dihydrochloride

1,4,4-Trimethylpyrrolidin-3-amine Dihydrochloride: An Overview of Its Structure, Properties, and Applications

1,4,4-Trimethylpyrrolidin-3-amine dihydrochloride (CAS No. 1316216-31-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine with a unique structure that imparts it with a range of interesting chemical and biological properties. The addition of three methyl groups and the presence of two hydrochloride ions make this compound particularly intriguing for various applications.

The molecular formula of 1,4,4-trimethylpyrrolidin-3-amine dihydrochloride is C₈H₂₀N₂·2HCl, and its molecular weight is 208.17 g/mol. The compound is typically found as a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents. These solubility properties make it an attractive candidate for use in aqueous solutions and formulations.

In terms of its chemical structure, the pyrrolidine ring provides a stable and rigid framework that can be readily functionalized. The three methyl groups attached to the nitrogen atom at position 4 enhance the lipophilicity of the molecule, which can be beneficial for improving its bioavailability and cell permeability. The presence of the two hydrochloride ions ensures that the compound is protonated and positively charged under physiological conditions, which can influence its interactions with biological targets.

1,4,4-Trimethylpyrrolidin-3-amine dihydrochloride has been studied extensively for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block for the synthesis of more complex molecules with therapeutic potential. For example, recent research has explored its role in the development of novel antidepressants and anxiolytics. Studies have shown that compounds derived from this scaffold can modulate serotonin and GABA receptors, which are important targets in the treatment of mood disorders.

In addition to its potential as a therapeutic agent, 1,4,4-trimethylpyrrolidin-3-amine dihydrochloride has also been investigated for its use in chemical biology studies. Its ability to interact with specific protein targets makes it a valuable tool for probing cellular pathways and understanding disease mechanisms. For instance, researchers have used this compound to study the regulation of ion channels and neurotransmitter transporters, which are critical components of neuronal function.

The synthesis of 1,4,4-trimethylpyrrolidin-3-amine dihydrochloride can be achieved through several routes, depending on the desired purity and scale. One common method involves the reaction of 3-amino-1-propanol with formaldehyde followed by methylation to form the trimethylated pyrrolidine ring. The final step involves treating the free base with hydrochloric acid to form the dihydrochloride salt. This synthetic route is well-documented in the literature and can be adapted for large-scale production if needed.

The stability and storage conditions for 1,4,4-trimethylpyrrolidin-3-amine dihydrochloride are important considerations for both research and industrial applications. The compound should be stored in a cool, dry place away from direct sunlight and moisture to prevent degradation. It is also advisable to handle it with appropriate personal protective equipment (PPE) to ensure safety.

In conclusion, 1,4,4-trimethylpyrrolidin-3-amine dihydrochloride (CAS No. 1316216-31-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for further exploration in drug discovery and chemical biology studies. As research continues to advance in these fields, it is likely that new uses for this compound will be discovered, further highlighting its importance in modern scientific endeavors.